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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551797

An In-Depth Technical Guide to the Safe Handling of IR 754 Carboxylic Acid

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical reagents is paramount to ensure laboratory safety and experimental
integrity. This guide provides a comprehensive overview of the safety and handling precautions
for IR 754 Carboxylic Acid, a near-infrared dye with applications in life sciences research.[1]

[2][3]

Chemical Identification

It is essential to accurately identify the chemical being handled.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15551797?utm_src=pdf-interest
https://www.benchchem.com/product/b15551797?utm_src=pdf-body
https://www.benchchem.com/product/b15551797?utm_src=pdf-body
https://www.medchemexpress.com/ir-754-carboxylic-acid.html?locale=es-ES
https://www.alfa-chemistry.com/product/ir-carboxylic-acid-cas-2311980-68-2-421990.html
https://immunomart.com/product/ir-754-carboxylic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Product Name

IR 754 Carboxylic Acid

CAS Number

2311980-68-2[4][5][6]

Molecular Formula

C30H33IN202[2][3][4][6]

Molecular Weight 580.50 g/mol [6]
2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-2H-
indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-
trimethyl-3H-Indolium lodide, 2-

Synonyms

[(1E,3Z,5E,7E)-4-Carboxy-7-(1,3,3-trimethyl-
1,3-dihydro-2H-indol-2-ylidene)-1,3,5-heptatrien-
1-yl]-1,3,3-trimethyl-3H-indolium lodide[7][8]

Hazard Identification

IR 754 Carboxylic Acid is classified as a hazardous substance. The primary hazards are skin

and eye irritation.[4][9]

Hazard Classification GHS Code Description
Skin Corrosion/Irritation H315 Causes skin irritation.[4][9]

) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319

[4119]

Signal Word: Warning[4][9]

Pictogram:

s Exclamation Mark Pictogram

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.
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Property Value
Appearance Green to Dark green powder to crystal[2][7][8]
Purity >80.0% (HPLC)[7][8] or 298%[6]

Storage Temperature

Recommended at 4°C, sealed storage, away
from moisture and light.[4][6] Can be shipped at

room temperature for less than 2 weeks.[4]

Solubility

No data available

Stability

Stable under recommended storage conditions.

[4]

Incompatible Materials

Strong acids/alkalis, strong oxidizing/reducing
agents.[4]

Hazardous Decomposition Products

Under fire conditions, may decompose and emit

toxic fumes.[4]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the chemical's integrity.

Handling

» Ventilation: Use only in areas with appropriate exhaust ventilation.[4]

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.[4][5]

e Hygiene: Wash hands thoroughly after handling.[4][9] Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke when using this product.

e Dust and Aerosol Formation: Avoid the formation of dust and aerosols.[4][5]
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General Handling Workflow

Assess Hazards

'

Select & Don PPE
(Gloves, Goggles, Lab Coat)

'

Ensure Proper Ventilation
(Fume Hood)

Handle Substance

Decontaminate Work Area

Remove & Dispose of PPE

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First-Aid Response Protocol

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

'/ Immediate\éction

Wash with Soap & Water Move to Fresh Air Rinse Mouth, Do Not Induce Vomiting

Rinse with Water
(15 mins)

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for IR 754 Carboxylic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551797#safety-and-handling-precautions-for-ir-
754-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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